Cas no 2171717-01-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-4,4-dimethylpentyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-4,4-dimethylpentyl)carbamoylbutanoic acid
• CAS No: 2171717-01-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6313548
• PubChem ID: 165817686
• Update Time: 2025-10-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-4,4-dimethylpentyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-4,4-dimethylpentyl)carbamoylbutanoic acid
• EN300-1542193
• 2171717-01-2
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-hydroxy-4,4-dimethylpentyl)carbamoyl]butanoic acid

• Inchi： 1S/C27H34N2O6/c1-27(2,17-30)14-7-15-28-25(33)23(12-13-24(31)32)29-26(34)35-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,22-23,30H,7,12-17H2,1-2H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： LQFQXYRHWFQYFE-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NCCCC(C)(C)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-4,4-dimethylpentyl)carbamoylbutanoic acid

Compound 2171717-01-2: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-4,4-dimethylpentyl)carbamoylbutanoic Acid

The compound with CAS number 2171717-01-2, known as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-4,4-dimethylpentyl)carbamoylbutanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and peptide synthesis. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyl-containing side chain, and a butanoic acid backbone. The combination of these functional groups makes it a versatile building block for constructing bioactive molecules.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality during synthesis. This group is particularly valuable due to its stability under basic conditions and its ability to be selectively removed under acidic conditions. The presence of the Fmoc group in this compound highlights its potential application in solid-phase peptide synthesis (SPPS), where protecting groups are essential for stepwise assembly of peptides.

The hydroxyl-containing side chain at the 5-position of the pentyl group introduces hydrophilicity into the molecule, which can influence its solubility and interactions with biological systems. This feature is advantageous in drug design, where modulating hydrophilicity can enhance bioavailability and target specificity. Furthermore, the dimethyl substitution at the 4-position of the pentyl chain adds steric bulk, potentially influencing the molecule's conformation and binding affinity to biological targets.

Recent studies have explored the use of similar compounds in constructing bioactive peptides and small molecules with therapeutic potential. For instance, researchers have reported on the use of Fmoc-containing amino acids in designing inhibitors for proteolytic enzymes, such as proteases involved in disease pathways. The unique structure of this compound could serve as a scaffold for developing novel inhibitors or modulators of protein-protein interactions.

In addition to its synthetic applications, this compound's structure suggests potential utility in chemical biology. The combination of an Fmoc group and a hydroxyl-containing side chain could make it an ideal candidate for click chemistry or other modular assembly strategies. These approaches are increasingly being used to build complex molecules with high precision and efficiency.

The butanoic acid backbone further enhances the versatility of this compound by providing an additional site for functionalization. This carboxylic acid group can be converted into various derivatives, such as esters or amides, enabling further diversification of the molecule's properties. Such modifications can be tailored to specific applications, such as improving membrane permeability or enhancing binding affinity to target receptors.

From an analytical standpoint, this compound's structure poses interesting challenges for characterization techniques. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are essential for confirming its identity and purity. The presence of multiple chiral centers also necessitates careful consideration during synthesis to ensure stereochemical fidelity.

In summary, CAS number 2171717-01-2, or 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-4,4-dimethylpentyl)carbamoylbutanoic acid, represents a sophisticated organic molecule with diverse applications in chemical synthesis and drug discovery. Its unique combination of functional groups positions it as a valuable tool for constructing bioactive compounds with tailored properties. As research continues to uncover new strategies for molecular design and synthesis, this compound is likely to play an increasingly important role in advancing therapeutic development.